![molecular formula C9H12BrN B2512134 3-Bromo-4-tert-butylpyridine CAS No. 90731-98-9](/img/structure/B2512134.png)
3-Bromo-4-tert-butylpyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-4-tert-butylpyridine is a chemical compound that is widely used in scientific research. It is a pyridine derivative that has a bromine atom and a tert-butyl group attached to the 4th and 3rd positions, respectively. This compound is a highly versatile building block that has found applications in various fields of research, including medicinal chemistry, organic synthesis, and materials science.
Scientific Research Applications
Role in Dye-Sensitized Solar Cells 4-tert-butylpyridine is known to enhance the performance of dye-sensitized TiO2 solar cells. The addition of 4-tert-butylpyridine to redox electrolytes results in significant increases in the open-circuit potential, attributed to shifts in the TiO2 band edge and increased electron lifetime. This compound interacts with TiO2 surfaces, affecting surface charges and decreasing electron recombination with the triiodide in the electrolyte, primarily by limiting triiodide access to the TiO2 surface (Boschloo et al., 2006).
Applications in Luminescent Complexes Suzuki cross-coupling methodology has been used to elaborate bromo-functionalized bis-terpyridyl iridium(III) complexes, yielding products with intense, long-lived yellow emissions in aqueous solutions. The emission properties are influenced by the geometry and the presence of specific substituents, with coplanar geometries favoring stabilization of certain excited states (Leslie et al., 2004).
Adsorption Studies in Solar Cells Studies have shown that 4-tert-butylpyridine chemisorbs on the incompletely covered surface Ti atoms in the electrodes of dye-sensitized solar cells (DSC). The adsorption of 4-tert-butylpyridine is believed to play a role in compressing recombination in DSCs, contributing to the overall efficiency of the cells (Xiong et al., 2008).
Synthesis of Weak Nucleophilic Bases 4-ethyl-2,6-diisopropyl-3,5-dimethylpyridine, a base analogous to 4-tert-butylpyridine derivatives, has been synthesized, showcasing a double Janus group effect. This compound serves as a weak nucleophilic base and can substitute non-nucleophilic bases in organic syntheses, indicating its potential utility in various synthetic applications (Balaban et al., 2004).
Mechanism of Action
Target of Action
It is known that 4-tert-butylpyridine, a related compound, is used as an additive in the hole transport layer of highly efficient perovskite solar cells .
Mode of Action
Based on the behavior of similar compounds, it may participate in reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .
Result of Action
It is known that 4-tert-butylpyridine can induce corrosion decomposition of perovskites and de-doping effect of spiro-ometad, which present a huge challenge for the stability of perovskite solar cells .
Action Environment
The action, efficacy, and stability of 3-Bromo-4-tert-butylpyridine can be influenced by various environmental factors . .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
They can undergo free radical reactions, nucleophilic substitutions, and oxidations
Cellular Effects
They can affect perovskite crystallinity, homogeneity, and surface morphology, which are crucial for the performance of perovskite solar cells .
Molecular Mechanism
Brominated derivatives of pyridine can undergo free radical reactions . In these reactions, a bromine atom is lost, leaving behind a radical that can participate in further reactions .
Metabolic Pathways
Brominated derivatives of pyridine can participate in various biochemical reactions .
Subcellular Localization
Brominated derivatives of pyridine can influence the performance of perovskite solar cells .
Properties
IUPAC Name |
3-bromo-4-tert-butylpyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN/c1-9(2,3)7-4-5-11-6-8(7)10/h4-6H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQAWPKLIAUMEBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=NC=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
90731-98-9 |
Source
|
Record name | 3-bromo-4-tert-butylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.